Cas no 2228459-26-3 (2-chloro-1-(2-ethynylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2-ethynylphenyl)ethan-1-ol
• CAS No: 2228459-26-3
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6399373
• PubChem ID: 165884513
• Update Time: 2025-10-05

2-chloro-1-(2-ethynylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-ethynylphenyl)ethan-1-ol
• 2228459-26-3
• EN300-1983362

• Inchi： 1S/C10H9ClO/c1-2-8-5-3-4-6-9(8)10(12)7-11/h1,3-6,10,12H,7H2
• InChI Key： FGCRSDKYGGSVOH-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1C#C)O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-chloro-1-(2-ethynylphenyl)ethan-1-ol

Introduction to 2-Chloro-1-(2-Ethynylphenyl)Ethan-1-Ol (CAS No. 2228459-26-3)

2-Chloro-1-(2-Ethynylphenyl)Ethan-1-Ol, also known by its CAS registry number CAS No. 2228459-26-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound belongs to the class of aromatic chlorinated alcohols, characterized by its unique structure featuring a chlorine atom attached to a benzene ring and an ethynyl group at the para position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 2-Chloro-1-(2-Ethynylphenyl)Ethan-1-Ol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions that are pivotal in constructing the ethynyl group.

In terms of chemical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various reaction conditions. The compound's stability under ambient conditions is notable, though it may degrade under harsh oxidative or acidic conditions.

Recent studies have highlighted the potential of 2-Chloro-1-(2-Ethynylphenyl)Ethan-1-Ol as a building block in drug discovery. Its ability to participate in nucleophilic substitution reactions has been exploited to develop novel anti-inflammatory agents. For example, researchers at the University of California have reported promising results in synthesizing derivatives that exhibit potent COX-2 inhibitory activity, suggesting potential applications in treating chronic inflammatory diseases.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and optoelectronic materials. The ethynyl group's reactivity allows for controlled polymerization under specific conditions, leading to materials with tailored mechanical and electronic properties. Collaborative efforts between chemists at MIT and industry partners have resulted in prototype polymers with enhanced thermal stability and conductivity.

The environmental impact of CAS No. 2228459-26-3 has also been a topic of recent research. Studies conducted by environmental scientists at Stanford University indicate that while the compound is not inherently toxic at low concentrations, its degradation products may pose risks to aquatic ecosystems under certain conditions. This has prompted calls for stricter regulations on its disposal and the development of more sustainable synthesis pathways.

In conclusion, 1-(Ethynylphenyl)Ethan-Ol stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across multiple disciplines underscore its importance as both a research tool and an industrial material. As research continues to uncover new facets of its chemistry and utility, this compound is poised to play an even greater role in advancing scientific knowledge and technological progress.